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Compound of Interest |

Compound Name: 1,3-Dichloro-2,4-difluorobenzene
CAS No.: 36556-37-3
Cat. No.: B1295427

Get Quote

\ J

1,3-Dichloro-2,4-difluorobenzene, identified by the CAS Number 36556-37-3, is a highly
functionalized aromatic compound that serves as a critical building block in modern organic
synthesis.[1][2][3] Its unique substitution pattern, featuring both chlorine and fluorine atoms,
imparts specific reactivity and physicochemical properties that are highly sought after by
researchers in pharmaceuticals, agrochemicals, and materials science.[4][5] The strategic
placement of these halogens allows for selective transformations, making it a valuable
intermediate for constructing complex molecular architectures. This guide provides a
comprehensive overview of its properties, synthesis, applications, and handling protocols,
tailored for professionals in drug development and chemical research.

Chemical Identity and Physicochemical Properties

A precise understanding of a compound's physical and chemical properties is fundamental for
its effective use in experimental design. The data below has been aggregated from
authoritative chemical databases and supplier specifications.
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Property Value Source(s)
CAS Number 36556-37-3 [11[2][3][4]
Molecular Formula CeH2Cl2F2 [11[2][3]
Molecular Weight 182.98 g/mol [11[3]
IUPAC Name 1,3-dichloro-2,4- 3]
difluorobenzene
Appearance Clear, colorless liquid [41[5]
Boiling Point ~181 °C at 760 mmHg [11[4115]
Density ~1.502 g/cm3 [5]
Flash Point 64.4 °C [4][5]
Lipophilicity (XLogP3) 3.4 [11[3]

Purity

Typically 295% - 97%

[2]4]

Synthesis and Mechanistic Insights

While multiple synthetic routes to halogenated benzenes exist, a common and logical approach

involves the strategic introduction of substituents onto a simpler aromatic core. The following

workflow illustrates a representative pathway for the synthesis of 1,3-dichloro-2,4-

difluorobenzene, emphasizing the causality behind each transformation. This pathway is

based on established organohalogen reactions, such as electrophilic aromatic substitution and

Sandmeyer reactions.
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Alternative Route: Fluorination
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Caption: Representative synthetic pathways to 1,3-dichloro-2,4-difluorobenzene.

Expert Rationale for Synthetic Choices:
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» Electrophilic Chlorination (Stage 1): Starting with 1,3-difluorobenzene, direct chlorination
using chlorine gas and a Lewis acid catalyst like ferric chloride (FeCls) is a standard method
for electrophilic aromatic substitution. The fluorine atoms are ortho-, para-directing but
deactivating. The chlorine atoms would be directed to the 2 and 4 positions, which are
activated by both fluorine atoms.

e Nucleophilic Fluorination Route (Alternative): An industrially relevant approach often involves
nucleophilic aromatic substitution (SnAr). Starting with 2,4-dichloronitrobenzene, the nitro
group strongly activates the ring towards nucleophilic attack. A fluoride source like potassium
fluoride (KF) can displace the chlorine atoms, a process often facilitated by a phase transfer
catalyst to improve solubility and reactivity.[6]

e Functional Group Transformations: Following fluorination, the nitro group is reduced to an
aniline (e.g., using catalytic hydrogenation with H2 over Pd/C).[6] This aniline is a versatile
intermediate.

o Diazotization and Sandmeyer Reaction: The resulting aniline can be converted into a
diazonium salt using sodium nitrite and a strong acid. This salt is then subjected to a
Sandmeyer reaction with a chlorine source like copper(l) chloride to introduce the final
chlorine atom, yielding the target molecule.[6] This multi-step process provides high
regiochemical control.

Applications in Drug Development and Materials
Science

The utility of 1,3-dichloro-2,4-difluorobenzene stems from its identity as a "synthon"—a
molecular fragment designed for building larger, more complex molecules. Its primary value lies
in the fields of medicinal chemistry and advanced materials.
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Caption: Core application areas for 1,3-dichloro-2,4-difluorobenzene.

e Pharmaceutical Intermediate: This compound is a crucial intermediate in the synthesis of
APIs.[4][5] The inclusion of fluorine is a well-established strategy in medicinal chemistry to
modulate key drug properties such as metabolic stability, binding affinity, and bioavailability.
[7] The chlorine atoms provide reactive sites for cross-coupling reactions (e.g., Suzuki,
Buchwald-Hartwig) to build the carbon skeleton of a drug molecule. The presence of chlorine
is a feature in over 250 FDA-approved drugs.[8]

» Agrochemical Development: In agriculture, it is used to create next-generation pesticides
and herbicides.[4] The specific halogenation pattern can lead to compounds with higher
efficacy and better target specificity, contributing to more effective crop protection solutions.

[4]

o Materials Science: Its utility extends to the formulation of advanced materials. It can serve as
a monomer in the synthesis of specialty polymers, where its incorporation can enhance
properties like thermal stability and flame retardancy.[4] It is also explored in the
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development of liquid crystals, where the rigid, substituted aromatic core contributes to
desirable mesomorphic (liquid crystal) phases.[4]

Safety and Handling Protocols

As with any halogenated aromatic compound, proper handling of 1,3-dichloro-2,4-
difluorobenzene is essential. The following guidelines are derived from its Safety Data Sheet
(SDS).

e Personal Protective Equipment (PPE): Always handle this chemical in a well-ventilated fume
hood. Wear tightly fitting safety goggles conforming to EN 166 (EU) or NIOSH (US)
standards, chemical-impermeable gloves (e.g., nitrile), and a lab coat.[9] For situations with
a risk of inhalation, a full-face respirator may be necessary.[9]

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[10] It
should be stored away from sources of ignition, as it has a flash point of 64.4 °C.[4][5]

e Incompatibilities: Avoid contact with strong oxidizing agents, strong acids, and strong bases.
[10]

Experimental Protocol: Accidental Spill Response

The following is a self-validating protocol for managing a small laboratory spill.

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.nbinno.com/article/other-organic-chemicals/sourcing-1-3-dichloro-2-4-difluorobenzene-guide-chemical-buyers-wv
https://www.benchchem.com/product/b1295427/docs?utm_src=pdf-body#introduction-a-versatile-halogenated-synthon
https://www.benchchem.com/product/b1295427/docs?utm_src=pdf-body#introduction-a-versatile-halogenated-synthon
https://www.echemi.com/sds/1-3-dichloro-2-4-difluorobenzene-pd180824126172.html
https://www.echemi.com/sds/1-3-dichloro-2-4-difluorobenzene-pd180824126172.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15495~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2014:02:17~~1-Chloro-2%204-difluorobenzene~~
https://www.nbinno.com/article/other-organic-chemicals/sourcing-1-3-dichloro-2-4-difluorobenzene-guide-chemical-buyers-wv
https://www.nbinno.com/article/other-organic-chemicals/1-3-dichloro-2-4-difluorobenzene-properties-applications-synthesis-wv
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15495~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2014:02:17~~1-Chloro-2%204-difluorobenzene~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295427?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Step

Action

Rationale

1. Evacuate & Ventilate

Evacuate non-essential
personnel from the immediate
area. Ensure the fume hood is
operating at maximum

capacity.

Minimizes inhalation exposure.

N

. Remove Ignition Sources

Extinguish all nearby flames
and turn off spark-producing

equipment.

Prevents fire, as the

compound is combustible.

3. Don PPE

Wear appropriate PPE,
including respiratory protection

if the spill is significant.

Protects the responder from
chemical contact and

inhalation.[9]

4. Contain & Absorb

Cover the spill with an inert
absorbent material like

vermiculite or sand.

Prevents the liquid from

spreading.

5. Collect & Dispose

Using spark-proof tools,
carefully collect the absorbed
material into a suitable,
labeled, and closed container

for hazardous waste disposal.

[9]

Ensures proper containment
and prevents environmental

contamination.

6. Decontaminate

Wipe the spill area with a
suitable solvent (e.g.,
acetone), followed by soap

and water.

Removes residual chemical

traces.

Spectroscopic Characterization

For researchers synthesizing or using this compound, identity and purity confirmation are

paramount. While specific spectra are not provided in the search results, characterization

would rely on standard analytical techniques:
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» Nuclear Magnetic Resonance (NMR): *H NMR would show signals in the aromatic region,
with coupling patterns influenced by the adjacent fluorine and chlorine atoms. 13C NMR
would provide information on the number and electronic environment of the carbon atoms.
Crucially, *°F NMR spectroscopy is essential for confirming the presence and environment of
the fluorine atoms.

e Mass Spectrometry (MS): MS analysis would show a molecular ion peak corresponding to its
molecular weight (182.98 g/mol ). The isotopic pattern of this peak would be characteristic of
a molecule containing two chlorine atoms (a distinctive M, M+2, M+4 pattern).

« Infrared (IR) Spectroscopy: IR would show characteristic absorption bands for C-H, C=C
(aromatic), C-F, and C-Cl bonds.

Researchers must run their own analytical tests on their specific batch to validate its structure
and purity against reference standards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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